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Compound of Interest

Compound Name:
4-Bromo-3-

(hydroxymethyl)benzonitrile

CAS No.: 905710-66-9

Cat. No.: B1373430 Get Quote

4-Bromo-3-(hydroxymethyl)benzonitrile, identified by the CAS Number 905710-66-9, is a

substituted benzonitrile derivative that has garnered significant interest in the pharmaceutical

industry.[1][2] Its unique trifunctional nature—featuring a nitrile group, a bromo substituent, and

a hydroxymethyl group—positions it as a highly versatile intermediate for the synthesis of

complex molecular architectures.

The strategic placement of these functional groups allows for sequential and site-selective

modifications, a critical attribute in the construction of active pharmaceutical ingredients (APIs).

The bromine atom serves as a handle for cross-coupling reactions, the hydroxymethyl group

offers a site for esterification or etherification, and the nitrile can act as a bioisostere for other

functional groups or be hydrolyzed to a carboxylic acid. This inherent reactivity profile makes it

an invaluable tool for medicinal chemists exploring novel therapeutic agents. For instance, it is

a known precursor in the synthesis of Crisaborole, a phosphodiesterase 4 (PDE4) inhibitor

used for the treatment of atopic dermatitis.[3]

Physicochemical and Spectroscopic Profile
A thorough understanding of a compound's physical and chemical properties is foundational to

its effective use in synthesis and research.

Key Properties

Foundational & Exploratory

Check Availability & Pricing

© 2026 BenchChem. All rights reserved. 1 / 4 Tech Support

https://www.benchchem.com/product/b1373430?utm_src=pdf-interest
https://www.benchchem.com/product/b1373430?utm_src=pdf-body
https://www.bldpharm.com/products/905710-66-9.html
https://www.chemicalbook.com/synthesis/4-bromo-3-hydroxymethyl-benzonitrile.htm
https://www.nbinno.com/article/pharmaceutical-intermediates/understanding-the-chemical-properties-and-synthesis-of-4-4-bromo-3-hydroxymethyl-phenoxy-benzonitrile-db
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b1373430?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer


The fundamental properties of 4-bromo-3-(hydroxymethyl)benzonitrile are summarized

below. These data are crucial for reaction planning, purification, and analytical characterization.

Property Value Source(s)

CAS Number 905710-66-9 [1][2]

Molecular Formula C₈H₆BrNO [1][2]

Molecular Weight 212.04 g/mol [1][4]

Appearance White to off-white solid [2]

Melting Point 131-133 °C [2]

SMILES N#CC1=CC=C(Br)C(CO)=C1 [1]

Spectroscopic Characterization
Structural confirmation is paramount. The ¹H NMR spectrum provides unambiguous evidence

for the compound's identity.

¹H NMR (300 MHz, DMSO-d₆) δ (ppm): 7.83 (d, J=2.0 Hz, 1H), 7.80 (s, J=8.2 Hz, 1H), 7.67

(dd, J=8.2, 2.0 Hz, 1H), 5.67 (t, J=5.6 Hz, 1H), 4.51 (d, J=5.9 Hz, 2H).[2]

¹H NMR (400 MHz, CDCl₃) δ (ppm): 7.86 (dt, J = 1.8, 0.9 Hz, 1H), 7.67 (d, J = 8.1 Hz, 1H),

7.45 (ddt, J = 8.2, 2.0, 0.7 Hz, 1H), 4.79 (s, 2H).[2]

Expert Interpretation: The distinct signals in the aromatic region confirm the 1,2,4-trisubstituted

benzene ring. The doublet at ~4.5-4.8 ppm corresponds to the benzylic protons of the

hydroxymethyl group, and the associated triplet (or broad singlet depending on the solvent)

around 5.7 ppm is the hydroxyl proton. The coupling constants are consistent with the assigned

structure.

Strategic Synthesis Pathways
The synthesis of 4-bromo-3-(hydroxymethyl)benzonitrile can be approached from different

precursors, with the choice often dictated by starting material availability, scalability, and
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desired purity. The most common and reliable methods involve the reduction of the

corresponding aldehyde or a two-step transformation from the methyl-substituted analog.

Pathway 1: Aldehyde Reduction

Pathway 2: Benzylic Bromination & Hydrolysis

4-Bromo-3-formylbenzonitrile 4-Bromo-3-(hydroxymethyl)benzonitrile
 NaBH₄, Methanol, 0°C 

4-Bromo-3-methylbenzonitrile 4-Bromo-3-(bromomethyl)benzonitrile
 NBS, AIBN, CCl₄, reflux 

Intermediate Acetate Ester
 Sodium Acetate, DMF, 80°C 

4-Bromo-3-(hydroxymethyl)benzonitrile
 NaOH, Methanol, rt 
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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